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Compound of Interest

Compound Name: 2-Bromo-1,4-dichlorobenzene

Cat. No.: B150605 Get Quote

Safe Handling and Disposal of 2-Bromo-1,4-
dichlorobenzene
This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for the handling and disposal of 2-Bromo-1,4-
dichlorobenzene (CAS No. 1435-50-3). This information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Assessment and Chemical Properties
2-Bromo-1,4-dichlorobenzene is a combustible solid that can cause significant irritation.[1][2]

It is crucial to understand its hazards before handling.

Hazard Identification:

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2][3]

Physical Hazards: Combustible solid.[1]

Signal Word: Warning.[1][2]

Chemical and Physical Properties:
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Property Value Reference

CAS Number 1435-50-3 [1]

Molecular Formula C₆H₃BrCl₂ [1][3]

Molecular Weight 225.90 g/mol [1][3]

Appearance Light yellow powder/solid [2][4]

Melting Point 32-36 °C [1]

| Flash Point | 113 °C (235.4 °F) |[1] |

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 2-Bromo-1,4-
dichlorobenzene.
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Body Part PPE Recommendation Material/Standard

Hands Chemical-resistant gloves.

While specific breakthrough

time data for 2-Bromo-1,4-

dichlorobenzene is not readily

available, gloves made of

Viton™ or multi-layered

laminates are recommended

for handling halogenated

aromatic compounds. Nitrile

gloves may offer limited

protection for brief contact. A

detailed glove selection

protocol is provided below.

Eyes

Safety glasses with side

shields or chemical splash

goggles.

Must conform to EN 166 (EU)

or ANSI Z87.1 (US) standards.

[2][5]

Body
Flame-resistant laboratory

coat.

Long-sleeved clothing should

be worn under the lab coat.[2]

[6]

Respiratory

Not required for small-scale

use in a well-ventilated area or

fume hood.

For large-scale operations,

emergency situations, or if

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator with a type ABEK

(EN14387) organic vapor filter

is required.[1][2]

Operational Plan: Safe Handling
Adherence to standard operating procedures is essential for minimizing risk.

Engineering Controls:

Always handle 2-Bromo-1,4-dichlorobenzene in a properly functioning chemical fume hood

to minimize inhalation exposure.[2]
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Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[6][7]

Work Practices:

Preparation: Before starting work, ensure all necessary PPE is available and in good

condition. Clearly label all containers.

Handling:

Avoid direct contact with skin and eyes.[8]

Avoid breathing dust or vapors.[2][8]

Weigh and transfer the chemical in a fume hood.

Keep the container tightly closed when not in use.[2][8]

Hygiene:

Wash hands, face, and any exposed skin thoroughly with soap and water after handling.[2]

[8]

Do not eat, drink, or smoke in the laboratory or areas where chemicals are stored.[8]

Remove contaminated clothing and wash it before reuse.[2]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Segregation: Collect all waste contaminated with 2-Bromo-1,4-dichlorobenzene, including

used gloves, weigh boats, absorbent materials from spills, and empty containers, in a

designated and clearly labeled hazardous waste container.
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Labeling: The waste container must be labeled "Hazardous Waste" and list "2-Bromo-1,4-
dichlorobenzene" as a primary constituent.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment area, away from incompatible materials such as strong oxidizing agents.[8]

Disposal Procedure:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office or a licensed chemical waste disposal company.[2][8]

Do not pour waste down the drain or mix it with other waste streams unless explicitly

instructed by your EHS department.[9]

Emergency and First Aid Procedures
Immediate and appropriate action is vital in case of an accidental exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2][4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cups of water or milk.

Seek immediate medical attention.[4]

Spill

Evacuate the area. Wearing appropriate PPE,

sweep up the solid material, and place it into a

suitable, closed container for disposal. Avoid

generating dust.[8][9] Do not let the chemical

enter drains.

Methodologies and Visualizations
Experimental Protocol: Glove Selection and Permeation
Testing
To ensure adequate protection, the permeation characteristics of 2-Bromo-1,4-
dichlorobenzene with a chosen glove material should be determined. This is crucial as no

material offers indefinite resistance.

Objective: To determine the breakthrough time for a specific glove material when exposed to 2-
Bromo-1,4-dichlorobenzene.
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Methodology:

Material Selection: Obtain samples of potential glove materials (e.g., Viton™, Butyl, multi-

layered laminates).

Test Cell Setup: Use a standardized permeation test cell (ASTM F739) which consists of two

chambers separated by the glove material sample.

Challenge Chemical: Introduce 2-Bromo-1,4-dichlorobenzene into the outer chamber of

the test cell, simulating workplace exposure.

Collection Medium: A collection medium (gas or liquid) is passed through the inner chamber,

simulating contact with the skin.

Sampling and Analysis: Periodically, samples are taken from the collection medium and

analyzed using a sensitive analytical technique, such as Gas Chromatography-Mass

Spectrometry (GC-MS), to detect the presence of the challenge chemical.

Breakthrough Time: The time from the initial contact of the chemical with the glove material

to the moment it is detected on the inner side at a specific permeation rate is recorded as the

breakthrough time.[10]

Conclusion: Select gloves with a breakthrough time that significantly exceeds the duration of

the planned laboratory task. Gloves should be changed well before the determined

breakthrough time is reached.[10]

Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-1,4-dichlorobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b150605?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_4_di_butan_2_yl_benzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_4_di_butan_2_yl_benzene.pdf
https://www.benchchem.com/product/b150605?utm_src=pdf-body
https://www.benchchem.com/product/b150605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling & Disposal

Emergency Protocol

Assess Hazards
(SDS Review)

Select & Inspect PPE

Work in Fume Hood

Weigh & Transfer Chemical

Perform Experiment

Securely Close Container

Decontaminate Work Area

Segregate Hazardous Waste

Label Waste Container

Store Waste Securely

Arrange EHS Pickup

Spill or Exposure
Occurs

Follow First Aid
Procedures

Notify Supervisor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Bromo-1,4-dichlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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